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Compound of Interest

Compound Name: Acid Black 52

Cat. No.: B034585

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and quality specifications
for research-grade Acid Black 52 (C.I. 15711; CAS No. 5610-64-0). Ensuring the high purity
and consistent quality of this diazo dye is critical for reliable and reproducible results in various
research applications, including histology, cellular staining, and as a component in diagnostic
assays. This document outlines the key quality parameters, analytical methodologies for their
assessment, and the logical workflow for quality control.

Core Specifications for Research-Grade Acid Black
52

Research-grade Acid Black 52 is characterized by a high degree of purity and well-defined
physical and chemical properties. While commercial grades may have a purity ranging from
85% to 95%, research-grade material typically requires a much higher purity, often exceeding
99%[1][2]. The detailed specifications are summarized in the tables below.

Chemical and Physical Properties
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Parameter

Specification

Source(s)

Chemical Name

trisodium;chromium;4-[(2-
hydroxynaphthalen-1-
ylhydrazinylidene]-7-nitro-3-

oxonaphthalene-1-sulfonate

[3]

CAS Number

5610-64-0

[L1(3][41[5]

C.I. Number

15711

[4]115]

Molecular Formula

C20H12N3NaO-S (for the
ligand)

[4]115]

Appearance

Dark brown to black powder

[1]

Solubility

Soluble in water

[1](2]

pH (aqueous solution)

6-7

[2]

Maximum Absorbance (Amax)

~570-571 nm in water

[415](6]

Quality and Purity Specifications

Parameter Specification Methodologies Source(s)
UV-Vis

Purity (Dye Content) =>99% Spectrophotometry, [2]
HPLC

Moisture Content <5% Karl Fischer Titration

Insoluble Matter <0.2% Gravimetric Analysis

Heavy Metals (as Pb) < 20 ppm ICP-MS, AAS

] To be specified based
Chromium Content ICP-OES, AAS [7]

on complex

Experimental Protocols for Quality Assessment

The following are detailed methodologies for key experiments to verify the quality and purity of

research-grade Acid Black 52.
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Determination of Purity by UV-Vis Spectrophotometry

This method is used to determine the dye content based on its absorbance at a specific

wavelength.
Protocol:

o Preparation of Standard Solutions: Accurately weigh a reference standard of Acid Black 52
and dissolve it in deionized water to prepare a stock solution of known concentration. From
the stock solution, prepare a series of dilutions to create a calibration curve.

o Sample Preparation: Accurately weigh the test sample of Acid Black 52 and dissolve it in
deionized water to a concentration that falls within the range of the calibration curve.

o Measurement: Measure the absorbance of the standard and sample solutions at the
maximum absorbance wavelength (Amax), typically around 570 nm, using a calibrated UV-
Vis spectrophotometer.

e Calculation: Plot a calibration curve of absorbance versus concentration for the standard
solutions. Determine the concentration of the sample solution from the calibration curve and
calculate the purity of the dye.

Purity and Impurity Profiling by High-Performance
Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying the main dye component from any

impurities.
Protocol:

» Mobile Phase Preparation: Prepare a suitable mobile phase, which may consist of a mixture
of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or
methanol). The exact composition may need to be optimized.

o Standard and Sample Preparation: Prepare solutions of a reference standard and the test
sample in the mobile phase or a suitable solvent.
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o Chromatographic Conditions:
o Column: A C18 reverse-phase column is commonly used.
o Detection: A UV-Vis or photodiode array (PDA) detector set at the Amax of Acid Black 52.

o Flow Rate and Gradient: An appropriate flow rate and gradient elution program should be
developed to achieve good separation of the main peak from any impurity peaks.

e Analysis: Inject the standard and sample solutions into the HPLC system. The purity is
calculated by the area percentage of the main peak relative to the total area of all peaks in
the chromatogram.

Visualization of Workflows and Relationships
Quality Control Workflow for Research-Grade Acid Black
52

The following diagram illustrates the typical workflow for the quality control of research-grade
Acid Black 52, from raw material testing to the final product release.
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Caption: Quality Control Workflow for Acid Black 52 Production.
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Relationship Between Purity, Quality, and Research
Application Suitability

This diagram illustrates the logical relationship between the purity and quality of Acid Black 52
and its suitability for research applications. High purity and consistent quality are foundational
for reliable and reproducible experimental outcomes.
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Caption: Purity and Quality Impact on Research Suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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research-grade-acid-black-52]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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